molecular formula C8H9NO4S B8607040 Methyl 3,5-dimethyl-4-nitrothiophene-2-carboxylate CAS No. 87675-26-1

Methyl 3,5-dimethyl-4-nitrothiophene-2-carboxylate

Cat. No.: B8607040
CAS No.: 87675-26-1
M. Wt: 215.23 g/mol
InChI Key: QBBGNCGQTVCCKC-UHFFFAOYSA-N
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Description

Methyl 3,5-dimethyl-4-nitrothiophene-2-carboxylate is a useful research compound. Its molecular formula is C8H9NO4S and its molecular weight is 215.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

87675-26-1

Molecular Formula

C8H9NO4S

Molecular Weight

215.23 g/mol

IUPAC Name

methyl 3,5-dimethyl-4-nitrothiophene-2-carboxylate

InChI

InChI=1S/C8H9NO4S/c1-4-6(9(11)12)5(2)14-7(4)8(10)13-3/h1-3H3

InChI Key

QBBGNCGQTVCCKC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=C1[N+](=O)[O-])C)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a well stirred, chilled (0°) solution of 51.4 g (0.3 mol) of methyl 3,5-dimethylthiophene-2-carboxylate in 200 ml of glacial acetic acid are added dropwise over a period of 40 minutes, a mixture of 30 ml of fuming nitric acid (specific gravity=1.5) and 120 ml of acetic anhydride. After the addition is completed the resulting brown solution is stirred a further two hours at 5° and then poured into 3000 ml of ice water.
Quantity
51.4 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
120 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
3000 mL
Type
reactant
Reaction Step Three

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